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Compound of Interest

Compound Name: Sulfo Cy3 bis NHS ester

Cat. No.: B15556469

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfo Cy3 bis NHS ester is a water-soluble, bright orange fluorescent dye designed for the
covalent labeling of proteins and other biomolecules.[1][2] This reagent features two N-
hydroxysuccinimide (NHS) ester functional groups, enabling it to react efficiently with primary
amines (such as the side chain of lysine residues and the N-terminus) on target molecules to
form stable amide bonds.[3][4] The presence of two NHS esters may result in a brighter
fluorescent signal compared to mono-NHS ester dyes, making it a valuable tool for various
bioanalytical and imaging applications.[5][6] The sulfonate groups on the cyanine dye core
enhance its water solubility, allowing for labeling reactions to be performed in aqueous buffers
without the need for organic co-solvents, which is particularly beneficial for proteins that are
prone to denaturation.[7][8]

Chemical Properties and Specifications

The key characteristics of Sulfo Cy3 bis NHS ester are summarized in the table below. These
properties are essential for designing and troubleshooting labeling experiments.
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Property Value Reference(s)
Excitation Maximum (Amax) ~550-555 nm [7119]
Emission Maximum (Amax) ~570-572 nm [7109]
Molecular Weight Varies by manufacturer [7]

) bis N-hydroxysuccinimide
Reactive Group (NHS) est [31[4]
ester

Target Functional Group Primary amines (-NH2) [4][10]
Solubility High in water, DMSO, DMF [718]
Optimal pH for Reaction 7.2-85 [11]

Reaction Mechanism

The labeling reaction of Sulfo Cy3 bis NHS ester with a protein is a nucleophilic acyl
substitution. The primary amine group on the protein acts as a nucleophile, attacking the
carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the
release of N-hydroxysuccinimide (NHS) as a byproduct. The reaction is most efficient at a
slightly alkaline pH (8.0-8.5), where the primary amines are deprotonated and thus more
nucleophilic.
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Reaction of Sulfo Cy3 bis NHS Ester with a Protein

Grotein with Primary Amine (-NHZD (Sulfo Cy3 bis NHS Ester)
Reactive Intermediate

pH 8.0-8.5 Release
Fluorescently Labeled Protein N-hydroxysuccinimide
(Stable Amide Bond) (Byproduct)
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Protein Labeling Workflow with Sulfo Cy3 bis NHS Ester

Preparation
Prepare Protein Prepare Dye Stock
(Amine-free buffer, 2-10 mg/mL) (20 mg/mL in DMSO/DMF)
4 Reaction A

y
(Adjust Protein Solution pH to 8.0-8.5)

Add Dye to Protein .
GMolar ratio 5:1 to 20:1)

:

Gncubate (1 hr at RT or overnight at 4°CD
\- J
\

4 Purification & Analysis
Quench Reaction
(Optional, with Tris buffer)

(Purify via Desalting Column)

Analyze Labeled Protein
(Absorbance, DOL calculation)

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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